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Compound of Interest

Compound Name: JY-XHe-053

Cat. No.: B1673196

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, operation, and disposal of JY-XHe-053, a potent GABAA receptor ligand.

This document provides critical safety and logistical information for the handling of JY-XHe-053
(ethyl 8-ethynyl-6-(2-fluorophenyl)-4H-imidazo[1,5-a][1][2]benzodiazepine-3-carboxylate). As a
biologically active compound investigated for its anxiolytic properties, stringent adherence to

safety protocols is mandatory to minimize exposure and ensure a safe laboratory environment.

[3]141[5]

Compound Identification

Identifier Value

ethyl 8-ethynyl-6-(2-fluorophenyl)-4H-
IUPAC Name
imidazo[1,5-a]benzodiazepine-3-carboxylate

Molecular Formula C22H16FN302
Molecular Weight 373.4 g/mol
CAS Number 612526-36-0
ChEMBL ID CHEMBL514974

Personal Protective Equipment (PPE)
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Given that JY-XHe-053 is a potent, biologically active research compound, a comprehensive
approach to personal protective equipment is essential. The following table outlines the
recommended PPE for handling this compound.

Recommended for Higher

PPE Category Minimum Requirement . .
Risk Operations*
] Nitrile gloves (double-gloving Chemical-resistant gloves

Hand Protection

recommended) (e.g., butyl rubber)

) Safety glasses with side Chemical splash goggles or a

Eye Protection . .

shields full-face shield

Chemical-resistant apron or

Body Protection Laboratory coat )
disposable coveralls
Not generally required for A NIOSH-approved respirator
Respiratory Protection small quantities in a well- with an organic vapor cartridge
ventilated area. is recommended.

*Higher risk operations include handling large quantities, generating aerosols, or working
outside of a primary engineering control.

Experimental Workflow for Safe Handling

The following diagram outlines the standard operational procedure for safely handling JY-XHe-
053 in a laboratory setting.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1673196?utm_src=pdf-body
https://www.benchchem.com/product/b1673196?utm_src=pdf-body
https://www.benchchem.com/product/b1673196?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

4 N\

Preparation

(Review Safety Data Sheet (if available))

Proceed to Handling
\ 4

@on Appropriate PPE)

Proceed to Handling
Y

(Verify Fume Hood Functionalit)a

Proceed to Handling
Y

(Gather All Necessary Materials)
G J

Proceed to Handling
A

4 Handling
y

A
@Veigh Compound in Fume HOO(D

Y
(Dissolve in Appropriate Solvena

4

(Transfer Solution Carefull)a
N J

Proceed to Cleanup

Cleanup and Disposal )
\ 4

(Decontaminate Work Surfaces)

Y
@ispose of Waste in Designated Containe@

\ 4
(Remove PPE in Correct Ordea

Y
(Wash Hands Thoroughl)a

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Hierarchy of Controls

(Elimination/Substitution (Most Effective))

T

(Engineering Controls (e.g., Fume HoodD

T

G\dministrative Controls (e.g., SOPs, TrainingD

T

Gersonal Protective Equipment (Least EffectiveD
. J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for JY-XHe-
053]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673196#personal-protective-equipment-for-
handling-jy-xhe-053]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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